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Chemical Profile & Solution Preparation

Table 1: Basic Chemical and Physical Properties of Drofenine Hydrochloride [1] [2]

Property Value

CAS Number 548-66-3

Molecular Formula C₂₀H₃₂ClNO₂

Molecular Weight 353.93 g/mol

Purity ≥ 98.0% [1]

Melting Point 145-147 °C [2]

Table 2: Solubility and Recommended Stock Solution Preparation [1] [3]

Solvent Solubility Recommended Stock Concentration

DMSO ≥ 75 mg/mL (211.91 mM) [1] 50 - 75 mg/mL
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Solvent Solubility Recommended Stock Concentration

Water ≥ 33.3 mg/mL (94.09 mM) [1] 30 - 33 mg/mL

Detailed Protocol for Stock Solution Preparation

Materials and Equipment

Chemical: Drofenine hydrochloride (CAS 548-66-3) [1] [2].

Solvents: Anhydrous DMSO (for DMSO stock) or sterile purified water (for aqueous stock).
Labware: Volumetric flasks or microcentrifuge tubes, analytical balance, calibrated pipettes, sonicator

or vortex mixer.

Preparation Steps

Weighing: Accurately weigh the required mass of drofenine hydrochloride powder using an

analytical balance.
Dissolution: Transfer the powder to a volumetric flask. Add a small amount of solvent and vortex or

sonicate briefly to dissolve. DMSO solutions may require 1-2 minutes of sonication.
Bringing to Volume: Add solvent to the final volume and mix thoroughly.

Aliquoting: Aliquot the solution into single-use tubes to avoid repeated freeze-thaw cycles.
Labeling: Label each aliquot with date, concentration, solvent, and your initials.

Storage and Stability

Store aliquots at -20°C to -80°C [1].
Stability: Use within 1 month when stored at -20°C, or within 6 months at -80°C [1].

Critical Considerations for Handling

Hygroscopic Solvents: Use fresh, anhydrous DMSO. If the solution appears cloudy, discard it [3].

Solution Clarity: Ensure the final solution is clear and precipitate-free. If a precipitate forms, warm
and sonicate the solution.
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Safety Data: Consult the material safety data sheet (MSDS). Early toxicological data indicates an

intravenous LD₅₀ of 47 mg/kg in mice [2].

Biological Applications & Experimental Context

Drofenine hydrochloride is not just a simple excipient but has defined biological activities that inform its

use in research.

Primary Mechanism: It is a potent, competitive inhibitor of Butyrylcholinesterase (BChE) with a
Ki value of 3 μM [1] [2]. This anticholinergic property allows it to act on nerves and muscle fibers to

stop spasms [3].
Additional Molecular Targets: Research has identified drofenine as an agonist of the TRPV3 ion
channel [4] and an inhibitor of the Kv2.1 channel [5]. These findings suggest its potential utility in
studies of peripheral neuropathy and cutaneous biology [5] [4].

The following workflow diagram illustrates a typical process for preparing and applying drofenine

hydrochloride stock solutions in a research setting:
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For Cell-Based Assays: When adding stock solutions to cell culture, ensure the final DMSO

concentration is low (typically <0.1%) to avoid cytotoxicity.
Dose-Response Experiments: Prepare a concentrated stock (e.g., 50-75 mg/mL in DMSO) that can

be serially diluted to achieve the desired working concentrations for generating dose-response
curves.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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